Cas no 1528900-32-4 (2-(2-aminoethoxy)-N,N-dimethylaniline)

• Product Name: 2-(2-aminoethoxy)-N,N-dimethylaniline
• CAS No: 1528900-32-4
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5962573
• PubChem ID: 79687521
• Update Time: 2025-06-09

2-(2-aminoethoxy)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethoxy)-N,N-dimethylaniline
• AKOS018244589
• 1528900-32-4
• EN300-1835134

• Inchi： 1S/C10H16N2O/c1-12(2)9-5-3-4-6-10(9)13-8-7-11/h3-6H,7-8,11H2,1-2H3
• InChI Key： ARXSAPDTFJCGBX-UHFFFAOYSA-N
• SMILES： O(CCN)C1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(2-aminoethoxy)-N,N-dimethylaniline

Introduction to 2-(2-aminoethoxy)-N,N-dimethylaniline (CAS No. 1528900-32-4)

2-(2-aminoethoxy)-N,N-dimethylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1528900-32-4, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a complex aromatic and aliphatic structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both amino and ether functional groups in its molecular framework suggests potential applications in drug design, particularly in the development of molecules targeting neurological and cardiovascular disorders.

The molecular structure of 2-(2-aminoethoxy)-N,N-dimethylaniline consists of a benzene ring substituted with an N,N-dimethylamino group at one position and a 2-aminoethoxy side chain at another. This arrangement imparts a high degree of steric and electronic complexity, which can be exploited to modulate the biological activity of derived compounds. The compound's solubility profile, thermal stability, and reactivity under various conditions are critical factors that influence its utility in synthetic pathways. Recent advancements in computational chemistry have enabled researchers to predict the behavior of such molecules with greater precision, facilitating the design of experiments aimed at optimizing their pharmacological properties.

In the realm of medicinal chemistry, 2-(2-aminoethoxy)-N,N-dimethylaniline has been explored as a precursor for more complex scaffolds. Its ability to undergo nucleophilic substitution reactions makes it a versatile building block for constructing heterocyclic compounds, which are prevalent in many therapeutic agents. For instance, derivatives of this molecule have been investigated for their potential as kinase inhibitors, given the importance of tyrosine kinases in cancer biology. The dimethylamino group provides a site for further functionalization, allowing chemists to introduce additional pharmacophores that enhance binding affinity or selectivity.

Recent studies have highlighted the compound's relevance in the development of novel analgesics. Researchers have demonstrated that modifications to the 2-aminoethoxy side chain can alter the compound's interaction with pain-signaling pathways, offering a promising route toward non-opioid pain relief. The use of high-throughput screening techniques has accelerated the identification of lead compounds derived from 2-(2-aminoethoxy)-N,N-dimethylaniline, enabling faster progression toward clinical candidates. These efforts align with global trends in pharmaceutical research, where there is an increasing emphasis on developing targeted therapies with improved efficacy and reduced side effects.

The synthesis of 2-(2-aminoethoxy)-N,N-dimethylaniline itself presents intriguing challenges due to its complex connectivity. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic methods have provided more efficient pathways for constructing this molecule. Transition-metal-catalyzed cross-coupling reactions, for example, have been employed to form key carbon-carbon bonds with high precision. Such advancements not only streamline the production process but also open doors for scalable manufacturing processes suitable for industrial applications.

From a computational perspective, virtual screening techniques have been instrumental in evaluating the potential of 2-(2-aminoethoxy)-N,N-dimethylaniline as a drug candidate. By leveraging large databases of bioactive compounds and employing machine learning algorithms, researchers can predict how this molecule might interact with biological targets. This approach has already led to several insightful discoveries regarding its role as an antagonist or agonist at various receptors and enzymes. The integration of experimental data with computational modeling has become indispensable in modern drug discovery pipelines, ensuring that promising candidates like 1528900-32-4 are thoroughly validated before moving into preclinical testing.

The environmental impact of synthesizing and utilizing 2-(2-aminoethoxy)-N,N-dimethylaniline is also an area of growing interest. Green chemistry principles emphasize the importance of minimizing waste and reducing hazardous byproducts throughout chemical processes. Researchers are exploring solvent-free reactions and biocatalytic methods as alternatives to traditional organic synthesis techniques. These sustainable approaches not only align with regulatory requirements but also contribute to cost-effective production by reducing purification steps and energy consumption.

In conclusion, 1528900-32-4 represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. As our understanding of molecular interactions deepens through interdisciplinary collaborations between chemists, biologists, and computer scientists, 1528900-32-4 is poised to play an increasingly important role in future drug development efforts. Continued investigation into its synthetic pathways and biological effects will undoubtedly yield further insights into its potential as both a research tool and a commercial product.